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Compound of Interest

Compound Name: D-Glucose-d7

Cat. No.: B12423819 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds is paramount. This guide provides essential,

immediate safety and logistical information for D-Glucose-d7, including operational and

disposal plans, to ensure minimal risk and maintain experimental integrity.

Key Safety and Handling Parameters
D-Glucose-d7 is a stable, non-radioactive isotopically labeled compound.[1] Its handling and

disposal protocols are largely comparable to those for unlabeled D-Glucose. The primary

consideration is to prevent contamination of the isotopically labeled material and the

surrounding environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12423819?utm_src=pdf-interest
https://www.benchchem.com/product/b12423819?utm_src=pdf-body
https://www.benchchem.com/product/b12423819?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Citation

Chemical Nature Solid, powder

Radioactivity Not radioactive [1]

Primary Hazards

While generally not hazardous,

inhalation of dust should be

avoided. May cause mild

irritation to eyes and

respiratory tract.

[2]

Storage Temperature

Room temperature or as

specified by the supplier.

Some suppliers recommend

4°C for long-term storage.

[3]

Shipping Condition
Typically shipped at room

temperature.
[3][4]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent contamination and ensure personal safety.
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Equipment Specification Rationale Citation

Gloves Nitrile, powder-free

To protect skin from

contact and prevent

contamination of the

sample.

[5][6]

Eye Protection

Safety glasses with

side shields or

goggles

To protect eyes from

dust particles.
[6][7]

Lab Coat
Standard laboratory

coat

To protect clothing

and skin from

accidental spills.

[6][7]

Respiratory Protection

Not generally required

under normal use with

adequate ventilation.

A dust mask may be

used if generating

dust.

To prevent inhalation

of airborne particles.
[2]

Operational Plan for Safe Handling
Following a systematic workflow is crucial to minimize exposure and prevent cross-

contamination.

Experimental Workflow for Handling D-Glucose-d7
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Preparation

Handling

Post-Handling

1. Prepare a clean work area (e.g., laminar flow hood).

2. Put on appropriate PPE (lab coat, gloves, safety glasses).

3. Weigh the required amount of D-Glucose-d7 in a draft-shielded balance or fume hood.

4. Dissolve or mix the compound as per the experimental protocol.

5. Clean any spills immediately.

6. Dispose of waste according to the disposal plan.

7. Remove and dispose of gloves, and wash hands thoroughly.
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Start: Handling D-Glucose-d7

Is the compound in solid/powder form?

Wear Nitrile Gloves

Yes

Wear Safety Glasses

Yes

Wear Lab Coat

Yes

Is there a risk of generating dust?

Consider a Dust Mask

Yes

Proceed with Handling

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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